Cas no 10359-64-5 (SEC-BUTYL METHYL SULFIDE)

SEC-BUTYL METHYL SULFIDE is a sulfur-containing organic compound with the molecular formula C₅H₁₂S. It is characterized by its distinct thioether functional group, where a sulfur atom bridges a sec-butyl and a methyl group. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. Its structural properties contribute to reactivity in alkylation and sulfur-based transformations. SEC-BUTYL METHYL SULFIDE offers advantages such as moderate stability, predictable reactivity, and compatibility with various synthetic pathways. Care should be taken due to its potential volatility and odor. Proper handling and storage under inert conditions are recommended.
SEC-BUTYL METHYL SULFIDE structure
SEC-BUTYL METHYL SULFIDE structure
Product Name:SEC-BUTYL METHYL SULFIDE
CAS No:10359-64-5
MF:C5H12S
MW:104.213780403137
CID:86390
PubChem ID:93062
Update Time:2025-10-19

SEC-BUTYL METHYL SULFIDE Chemical and Physical Properties

Names and Identifiers

    • SEC-BUTYL METHYL SULFIDE
    • 2-(Methylthio)butane
    • 3-methyl-2-thiapentane
    • Sulfide, sec-butyl methyl
    • METHYL SEC-BUTYL SULFIDE
    • SEC-BUTYL METHYL SULPHIDE
    • 2-methylsulfanylbutane
    • 2-methylsulfanyl-butane
    • Butane,2-(methylthio)
    • Methyl-sec-butylthioaether
    • sec-butyl methyl thioether
    • sec-butyl-methyl sulfide
    • sec-butyl-methyl-sulfane
    • sec-Butyl-methyl-sulfid
    • DTXSID40908490
    • SCHEMBL8779844
    • AKOS025396892
    • SCHEMBL290815
    • FT-0757872
    • Methyl-sec-butylsulfid
    • 10359-64-5
    • Butane, 2-(methylthio)-
    • 2-(methylsulfanyl)butane
    • sec-butyl(methyl)sulfane
    • IJRCRFQMYAJPPO-UHFFFAOYSA-N
    • DB-231761
    • MDL: MFCD00015193
    • Inchi: 1S/C5H12S/c1-4-5(2)6-3/h5H,4H2,1-3H3
    • InChI Key: IJRCRFQMYAJPPO-UHFFFAOYSA-N
    • SMILES: S(C)C(C)CC
    • BRN: 1730946

Computed Properties

  • Exact Mass: 104.06600
  • Monoisotopic Mass: 104.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 27.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 25.3A^2

Experimental Properties

  • Color/Form: Liquid
  • Density: 0,824 g/cm3
  • Melting Point: -105.69°C (estimate)
  • Boiling Point: 116-117°C
  • Flash Point: 116-117°C
  • Refractive Index: 1.4450
  • PSA: 25.30000
  • LogP: 2.14790
  • Solubility: Insoluble in water.

SEC-BUTYL METHYL SULFIDE Security Information

  • Hazardous Material transportation number:UN 1993
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: S16
  • Safety Term:S16-26-36
  • Packing Group:II
  • Risk Phrases:R11
  • Packing Group:II
  • HazardClass:3
  • PackingGroup:II

SEC-BUTYL METHYL SULFIDE Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

SEC-BUTYL METHYL SULFIDE Pricemore >>

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